Cas no 1245643-11-1 (Methyl 3,4-diamino-5-bromobenzoate)

Methyl 3,4-diamino-5-bromobenzoate structure
1245643-11-1 structure
Product Name:Methyl 3,4-diamino-5-bromobenzoate
CAS No:1245643-11-1
MF:C8H9BrN2O2
MW:245.073261022568
MDL:MFCD18072579
CID:1072010
PubChem ID:52987952
Update Time:2025-04-20

Methyl 3,4-diamino-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4-diamino-5-bromobenzoate
    • AK-89869
    • ANW-67186
    • CTK0E3254
    • KB-78578
    • methyl 3,4-bis{[2-(methyloxy)ethyl]oxy}benzoate
    • SBB064956
    • SureCN1055820
    • Benzoic acid, 3,4-diamino-5-bromo-, methyl ester
    • SCHEMBL1758897
    • CS-0109878
    • W15421
    • 3,4-DIAMINO-5-BROMO-BENZOIC ACID METHYL ESTER
    • AS-8246
    • SY229882
    • DB-010082
    • FJUXWCBISHILFS-UHFFFAOYSA-N
    • Methyl3,4-diamino-5-bromobenzoate, AldrichCPR
    • methyl3,4-diamino-5-bromobenzoate
    • AKOS024262260
    • 1245643-11-1
    • EN300-673411
    • MFCD18072579
    • Methyl 3-bromo-4,5-diaminobenzoate
    • 3-Bromo-5-(methoxycarbonyl)benzene-1,2-diamine, 3-Bromo-5-(methoxycarbonyl)phenylene-1,2-diamine
    • Z1269239197
    • MDL： MFCD18072579
    • Inchi： 1S/C8H9BrN2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,10-11H2,1H3
    • InChI Key： FJUXWCBISHILFS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C(=O)OC)=CC(=C1N)N

Computed Properties

  • Exact Mass: 243.98474g/mol
  • Monoisotopic Mass: 243.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.3Ų

Methyl 3,4-diamino-5-bromobenzoate Security Information

  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn

Methyl 3,4-diamino-5-bromobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M180543-5g
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1 98%
5g
 ¥1942.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M180543-1g
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1 98%
1g
 ¥550.90 2023-09-01
Alichem
A019095049-5g
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1 95%
5g
 $400.00 2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M896757-5g
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1 98%
5g
 2,570.40 2021-05-17
TRC
M299560-100mg
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1
100mg
 $69.00 2023-05-18
TRC
M299560-250mg
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1
250mg
 $133.00 2023-05-18
TRC
M299560-500mg
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1
500mg
 $196.00 2023-05-18
TRC
M299560-1g
Methyl 3,4-diamino-5-bromobenzoate
 1245643-11-1
1g
 $282.00 2023-05-18
Apollo Scientific
OR70021-250mg
Methyl 3-bromo-4,5-diaminobenzoate
 1245643-11-1
250mg
 £15.00 2025-02-20
Apollo Scientific
OR70021-1g
Methyl 3-bromo-4,5-diaminobenzoate
 1245643-11-1
1g
 £20.00 2025-02-20

Methyl 3,4-diamino-5-bromobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1245643-11-1)Methyl 3,4-diamino-5-bromobenzoate
Order Number:A947371
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:57
Price ($):256.0
Email:sales@amadischem.com

Methyl 3,4-diamino-5-bromobenzoate Related Literature

Related Categories

1245643-11-1 (Methyl 3,4-diamino-5-bromobenzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1245643-11-1)Methyl 3,4-diamino-5-bromobenzoate
A947371
Purity:99%
Quantity:25g
Price ($):256.0
Email